molecular formula C18H19NO3S B2498052 2-({[Benzyl(ethyl)carbamoyl]methyl}sulfanyl)benzoic acid CAS No. 722476-66-6

2-({[Benzyl(ethyl)carbamoyl]methyl}sulfanyl)benzoic acid

Cat. No. B2498052
CAS RN: 722476-66-6
M. Wt: 329.41
InChI Key: CHJMRBWCALZMMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-({[Benzyl(ethyl)carbamoyl]methyl}sulfanyl)benzoic acid” is a complex organic compound. It contains a benzoic acid moiety, which is a carboxylic acid consisting of a benzene ring substituted by a carboxyl group . The compound also includes a benzyl group (a benzene ring attached to a CH2 group), an ethyl group (a two-carbon alkyl), and a carbamoyl group (a functional group derived from carbamic acid). The compound also contains a sulfanyl group (SH), which is attached to the benzoic acid moiety .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzene rings in the benzyl and benzoic acid moieties would likely contribute to the compound’s overall stability due to their aromaticity . The carbamoyl group would introduce polarity and the potential for hydrogen bonding, while the sulfanyl group would also introduce polarity .


Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its various functional groups. For instance, the benzylic position is known to be particularly reactive, undergoing reactions such as free radical bromination, nucleophilic substitution, and oxidation . The carbonyl group in the carbamoyl moiety could also undergo various reactions, such as nucleophilic acyl substitution .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of polar groups (like carbamoyl and sulfanyl) would likely make the compound polar, influencing its solubility in different solvents. The compound’s reactivity, as mentioned earlier, would be influenced by the reactivity of its functional groups .

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the “mechanism of action” of this compound. If it were a drug, for example, the mechanism of action would refer to how the drug interacts with biological targets in the body .

properties

IUPAC Name

2-[2-[benzyl(ethyl)amino]-2-oxoethyl]sulfanylbenzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19NO3S/c1-2-19(12-14-8-4-3-5-9-14)17(20)13-23-16-11-7-6-10-15(16)18(21)22/h3-11H,2,12-13H2,1H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CHJMRBWCALZMMW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC1=CC=CC=C1)C(=O)CSC2=CC=CC=C2C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-({[Benzyl(ethyl)carbamoyl]methyl}sulfanyl)benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.